Cas no 136591-96-3 (2-chloro-1-(6-methoxypyridin-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(6-methoxypyridin-3-yl)ethan-1-one
• CAS No: 136591-96-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD20635182
• CID: 4593641
• PubChem ID: 10655124
• Update Time: 2025-06-14

2-chloro-1-(6-methoxypyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(6-methoxypyridin-3-yl)ethanone
• 2-Chloro-1-(6-methoxypyridin-3-yl)ethan-1-one
• SCHEMBL9670872
• EN300-1984201
• CS-W020535
• D77905
• 136591-96-3
• 2-chloro-1-(6-methoxypyridin-3-yl)ethan-1-one

• MDL： MFCD20635182
• Inchi： 1S/C8H8ClNO2/c1-12-8-3-2-6(5-10-8)7(11)4-9/h2-3,5H,4H2,1H3
• InChI Key： BANMWFRVMMVLRO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)N=C1)CCl

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(6-methoxypyridin-3-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(6-methoxypyridin-3-yl)ethan-1-one (CAS No. 136591-96-3): Properties, Applications, and Industry Insights

2-Chloro-1-(6-methoxypyridin-3-yl)ethan-1-one (CAS No. 136591-96-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated ketone derivative features a 6-methoxypyridin-3-yl moiety, which contributes to its unique reactivity and functional versatility. As the demand for heterocyclic building blocks surges in drug discovery, this compound has emerged as a valuable intermediate for synthesizing biologically active molecules.

The molecular structure of 2-chloro-1-(6-methoxypyridin-3-yl)ethanone combines a reactive α-chloroketone group with an electron-rich methoxypyridine ring, making it particularly useful in nucleophilic substitution reactions and cross-coupling reactions. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with global trends in targeted therapy development. Researchers are increasingly exploring its potential in crop protection chemicals, responding to the agricultural sector's need for novel pest control solutions.

From a synthetic chemistry perspective, CAS 136591-96-3 demonstrates excellent stability under standard laboratory conditions, with a melting point range of 89-92°C and solubility in common organic solvents like dichloromethane and ethyl acetate. These physicochemical properties make it convenient for various organic transformations, including its use as a precursor for pharmacophore development. The compound's pyridine-based scaffold is particularly relevant in designing central nervous system (CNS) drugs, addressing growing concerns about neurological disorders.

In the context of green chemistry advancements, 2-chloro-1-(6-methoxypyridin-3-yl)ethanone has been investigated for its compatibility with catalytic processes and flow chemistry systems. The pharmaceutical industry's shift toward continuous manufacturing has increased demand for such intermediates that enable efficient multi-step syntheses. Furthermore, its structural features make it a candidate for developing biodegradable agrochemicals, responding to environmental regulations and consumer demand for sustainable farming practices.

Analytical characterization of 136591-96-3 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with the methoxy proton appearing around 3.9 ppm in ¹H NMR spectra. Quality control protocols emphasize monitoring chloroethyl impurity levels, as these may affect downstream reactions. The compound's stability profile suggests appropriate storage in amber glass containers under inert atmosphere, following standard chemical handling protocols for sensitive reagents.

Market analysis indicates growing procurement of 2-chloro-1-(6-methoxypyridin-3-yl)ethan-1-one by contract research organizations and generic drug manufacturers. The expansion of biotech startups focusing on precision medicine has further driven demand for such specialized intermediates. Regulatory filings for compounds containing this moiety have increased in recent years, particularly in orphan drug development and veterinary medicine applications.

Future research directions for CAS 136591-96-3 include exploring its potential in photoaffinity labeling techniques and as a building block for metal-organic frameworks (MOFs) with pharmaceutical applications. The compound's structure-activity relationships continue to be investigated, particularly in modifying the chloroacetophenone portion to enhance bioavailability of derived compounds. These developments position 2-chloro-1-(6-methoxypyridin-3-yl)ethanone as a compound of sustained interest in medicinal chemistry and materials science.